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Compound of Interest

Compound Name: ProNectin F

CAS No.: 137599-18-9

Cat. No.: B1178963

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ProNectin F is a recombinant protein polymer engineered to promote cell attachment and

proliferation in a variety of in vitro applications. Its design is based on the cell-binding domain of

human fibronectin, incorporating multiple copies of the Arg-Gly-Asp (RGD) amino acid

sequence. This motif is a well-established ligand for cell surface integrin receptors, which

mediate cell-matrix adhesion. Understanding the stability and shelf life of ProNectin F is critical

for ensuring its efficacy and for the development of robust and reproducible cell culture and

drug development protocols. This guide provides a comprehensive overview of the available

data on ProNectin F stability, recommended storage conditions, and general protocols for its

handling and stability assessment.

Core Stability Characteristics
ProNectin F is characterized by its high intrinsic stability, a feature attributed to its engineered

protein structure. This stability has been demonstrated primarily through its application in

coated formats, such as on microcarrier beads.
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Key Stability Features:

Thermal Resistance: ProNectin F is described as being "extremely resistant to thermal

degradation"[1]. This is substantiated by the fact that ProNectin F-coated microcarrier beads

can be autoclaved at temperatures as high as 121°C and 131°C for 15 minutes without

compromising their cell attachment properties.

Irradiation Stability: The protein, when coated on surfaces, has been shown to be stable to

gamma irradiation, a common method for sterilization[2].

Room Temperature Storage (Coated Form): ProNectin F-coated beads are stable for

storage at room temperature.

While these characteristics of the coated form suggest a robust protein, it is important to note

that specific quantitative data for the stability of purified, soluble ProNectin F is not readily

available in the public domain. The following sections provide guidance based on general

protein stability principles and data from the related protein, fibronectin, which should be

considered as indicative rather than definitive for ProNectin F.

Shelf Life and Recommended Storage
The shelf life of ProNectin F is highly dependent on its formulation (lyophilized powder vs.

solution) and storage conditions.

Formulation
Recommended
Storage
Temperature

Anticipated Shelf
Life (General
Guidance)

Citations

Lyophilized Powder -20°C or lower Years [3]

Reconstituted Solution

(Stock)

-20°C or -80°C in

aliquots

1 year (with

cryoprotectant)
[3]

Reconstituted Solution

(Working)
2-8°C 1 month [3]

Note: The shelf life of reconstituted solutions can be extended with the use of cryoprotectants

like glycerol (at 25-50% final concentration) for storage at -20°C, which prevents the formation
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of damaging ice crystals[3]. For comparison, lyophilized cellular fibronectin is stated to be

stable for at least 3 years when stored at -20°C.

Best Practices for Storage:

Aliquotting: To avoid repeated freeze-thaw cycles, which can degrade proteins, it is highly

recommended to aliquot reconstituted ProNectin F into single-use volumes before

freezing[3].

Aseptic Handling: ProNectin F solutions should be handled under sterile conditions to

prevent microbial contamination, which can lead to protein degradation[3].

Avoid Agitation: Excessive vortexing or agitation of ProNectin F solutions should be avoided

to prevent denaturation and aggregation.

Factors Influencing Stability
Several factors can impact the stability of ProNectin F in solution.
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Parameter
General Recommendations &
Considerations

pH

Proteins have an optimal pH range for stability.

While specific data for ProNectin F is

unavailable, maintaining a pH between 6.0 and

8.0 is a common starting point for many

proteins. The choice of buffer is critical in

maintaining a stable pH.

Buffer System

The composition of the buffer can significantly

affect protein stability[4][5][6][7]. Common

buffers used for protein storage include

phosphate, TRIS, and HEPES. The optimal

buffer for ProNectin F would need to be

determined empirically.

Freeze-Thaw Cycles

Repeated freezing and thawing can lead to

protein denaturation and aggregation[8][9][10]

[11][12]. The impact of freeze-thaw cycles on

ProNectin F activity has not been quantitatively

reported.

Protein Concentration

At high concentrations, proteins are more prone

to aggregation. The optimal storage

concentration for ProNectin F should be

determined based on its intended application

and empirical stability testing.

Experimental Protocols for Stability Assessment
The following are generalized protocols for assessing the stability of ProNectin F. These

should be adapted and optimized for specific experimental needs.

Thermal Stability Assessment using Differential
Scanning Fluorimetry (DSF)
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DSF, or thermal shift assay, is a high-throughput method to determine the melting temperature

(Tm) of a protein, which is an indicator of its thermal stability.

Methodology:

Preparation of Protein-Dye Mixture:

Prepare a solution of ProNectin F at a suitable concentration (e.g., 0.1-0.2 mg/mL) in the

buffer of interest.

Add a fluorescent dye that binds to hydrophobic regions of proteins (e.g., SYPRO Orange)

to the protein solution.

Thermal Denaturation:

Place the protein-dye mixture in a real-time PCR instrument.

Apply a thermal gradient, typically from 25°C to 95°C, with a ramp rate of 1°C/minute.

Data Acquisition and Analysis:

Monitor the fluorescence of the dye as the temperature increases. As the protein unfolds,

the dye binds to the exposed hydrophobic cores, causing an increase in fluorescence.

The melting temperature (Tm) is the temperature at which 50% of the protein is unfolded,

corresponding to the midpoint of the sigmoidal fluorescence curve.
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Preparation

Analysis

ProNectin F Solution

Protein-Dye Mixture

Fluorescent Dye (e.g., SYPRO Orange)

Real-Time PCR Instrument

Apply Thermal Gradient (25-95°C)

Monitor Fluorescence

Generate Melting Curve

Determine Melting Temperature (Tm)
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Storage Conditions

SEC Analysis

ProNectin F Aliquots

Incubate at Specific Time Points

Inject Sample onto SEC Column

Separate by Size

UV Detection (280 nm)

Generate Chromatogram

Quantify Monomer and Aggregate Peaks

Extracellular Cell Membrane Intracellular

ProNectin F (RGD) Integrin Receptor
(e.g., α5β1)

Binding FAKRecruitment p-FAK (Active)Autophosphorylation MAPK/ERK PathwayActivation Cellular Responses
(Adhesion, Proliferation, Migration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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